Cas no 130925-07-4 (3-(1Z)-{(benzenesulfonyl)methylamino}(4-methylphenyl)methylidene-1,1-diphenylthiourea)

• Product Name: 3-(1Z)-{(benzenesulfonyl)methylamino}(4-methylphenyl)methylidene-1,1-diphenylthiourea
• CAS No: 130925-07-4
• MF: C₂₈H₂₅N₃O₂S₂
• MW: 499.647003889084
• CID: 6427424
• PubChem ID: 5586079
• Update Time: 2025-07-16

3-(1Z)-{(benzenesulfonyl)methylamino}(4-methylphenyl)methylidene-1,1-diphenylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-(1Z)-{(benzenesulfonyl)methylamino}(4-methylphenyl)methylidene-1,1-diphenylthiourea
• (Z)-N-(diphenylcarbamothioyl)-4-methyl-N-((phenylsulfonyl)methyl)benzimidamide
• Benzenecarboximidamide, N-[(diphenylamino)thioxomethyl]-4-methyl-N'-[(phenylsulfonyl)methyl]-
• 3-[(1Z)-{[(benzenesulfonyl)methyl]amino}(4-methylphenyl)methylidene]-1,1-diphenylthiourea
• 3-[(Z)-N-(benzenesulfonylmethyl)-C-(4-methylphenyl)carbonimidoyl]-1,1-diphenylthiourea
• 130925-07-4
• N'-(diphenylcarbamothioyl)-4-methyl-N-[(phenylsulfonyl)methyl]benzenecarboximidamide

• Inchi： 1S/C28H25N3O2S2/c1-22-17-19-23(20-18-22)27(29-21-35(32,33)26-15-9-4-10-16-26)30-28(34)31(24-11-5-2-6-12-24)25-13-7-3-8-14-25/h2-20H,21H2,1H3,(H,29,30,34)
• InChI Key： MHFKMGSLPRLVED-UHFFFAOYSA-N
• SMILES： C1(C(NC(N(C2=CC=CC=C2)C2=CC=CC=C2)=S)=NCS(C2=CC=CC=C2)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 499.13881940g/mol
• Monoisotopic Mass: 499.13881940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 102Ų

Additional information on 3-(1Z)-{(benzenesulfonyl)methylamino}(4-methylphenyl)methylidene-1,1-diphenylthiourea

Introduction to 3-(1Z)-{(benzenesulfonyl)methylamino}(4-methylphenyl)methylidene-1,1-diphenylthiourea (CAS No. 130925-07-4)

3-(1Z)-{(benzenesulfonyl)methylamino}(4-methylphenyl)methylidene-1,1-diphenylthiourea, also known by its CAS number 130925-07-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thioureas and is characterized by its unique structural features, including a benzenesulfonyl group, a methylamino moiety, and a substituted phenyl ring. The compound's structure and properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-(1Z)-{(benzenesulfonyl)methylamino}(4-methylphenyl)methylidene-1,1-diphenylthiourea is highly intricate, with multiple functional groups contributing to its biological activity. The thiourea moiety is known for its ability to form hydrogen bonds and interact with various biological targets, making it a versatile scaffold in drug design. The presence of the benzenesulfonyl group adds further complexity and can influence the compound's solubility, stability, and pharmacokinetic properties.

Recent studies have highlighted the potential of thioureas as inhibitors of various enzymes and receptors. For instance, thioureas have been shown to exhibit potent inhibitory activity against carbonic anhydrases (CAs), which are involved in numerous physiological processes such as respiration, pH regulation, and ion transport. The inhibition of specific CAs can have therapeutic benefits in conditions such as glaucoma, edema, and certain types of cancer. The unique structure of 3-(1Z)-{(benzenesulfonyl)methylamino}(4-methylphenyl)methylidene-1,1-diphenylthiourea suggests that it may possess similar inhibitory properties.

In addition to its potential as an enzyme inhibitor, 3-(1Z)-{(benzenesulfonyl)methylamino}(4-methylphenyl)methylidene-1,1-diphenylthiourea has been investigated for its anti-inflammatory and anti-cancer properties. Thioureas have been reported to exhibit anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). This makes them promising candidates for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Furthermore, some thioureas have shown cytotoxic activity against various cancer cell lines, suggesting their potential as anticancer agents.

The synthesis of 3-(1Z)-{(benzenesulfonyl)methylamino}(4-methylphenyl)methylidene-1,1-diphenylthiourea typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate thiourea derivatives with substituted benzaldehydes or ketones in the presence of suitable catalysts. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the preparation of complex thioureas like this one.

The biological evaluation of 3-(1Z)-{(benzenesulfonyl)methylamino}(4-methylphenyl)methylidene-1,1-diphenylthiourea has been conducted using a variety of in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors at low micromolar concentrations. These findings have been corroborated by in vivo experiments that have shown promising therapeutic effects in animal models of disease. For example, studies in rodent models of inflammation have reported significant reductions in inflammatory markers following administration of this compound.

The pharmacokinetic properties of 3-(1Z)-{(benzenesulfonyl)methylamino}(4-methylphenyl)methylidene-1,1-diphenylthiourea are also an important area of research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary studies suggest that it has favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life. However, further investigations are needed to fully characterize its ADME properties and identify any potential drug-drug interactions.

In conclusion, 3-(1Z)-{(benzenesulfonyl)methylamino}(4-methylphenyl)methylidene-1,1-diphenylthiourea (CAS No. 130925-07-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to elucidate its mechanisms of action and optimize its properties for clinical use.